Cas no 654643-33-1 (3-Penten-2-one, 1-(3-thienyl)-)

3-Penten-2-one, 1-(3-thienyl)- structure
654643-33-1 structure
Product Name:3-Penten-2-one, 1-(3-thienyl)-
CAS No:654643-33-1
MF:C9H10OS
MW:166.240101337433
CID:399070
PubChem ID:71375885
Update Time:2025-04-19

3-Penten-2-one, 1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Penten-2-one, 1-(3-thienyl)-
    • 1-thiophen-3-ylpent-3-en-2-one
    • 654643-33-1
    • 1-(Thiophen-3-yl)pent-3-en-2-one
    • DTXSID80798615
    • Inchi: 1S/C9H10OS/c1-2-3-9(10)6-8-4-5-11-7-8/h2-5,7H,6H2,1H3
    • InChI Key: KQXVJWFPDZWHHH-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(C=CC)=O

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 17.07

3-Penten-2-one, 1-(3-thienyl)- Related Literature

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